Cas no 1803600-88-5 ((1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride)

• Product Name: (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride
• CAS No: 1803600-88-5
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD28139644
• CID: 4617427
• PubChem ID: 91647809
• Update Time: 2025-06-08

(1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride

• MDL： MFCD28139644
• Inchi： 1S/C7H12F3N.ClH/c1-5(6-2-3-6)11-4-7(8,9)10;/h5-6,11H,2-4H2,1H3;1H
• InChI Key： PVFLJEGVMBCEBP-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C)NCC(F)(F)F.Cl

(1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride

Introduction to (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride (CAS No. 1803600-88-5)

(1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride, a compound with the CAS number 1803600-88-5, is a novel amine derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structure of this compound features a cyclopropyl group attached to an ethyl chain, which is further substituted with a 2,2,2-trifluoroethyl moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in biological assays and pharmaceutical formulations. The presence of fluorine atoms in the molecule contributes to its stability and metabolic resistance, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated amines due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have shown that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to increased binding affinity and selectivity. This property makes (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride a valuable tool in the development of targeted therapies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that amine derivatives can interact with specific neurotransmitter receptors, influencing neural signaling pathways. The unique structural features of (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride suggest that it may be able to modulate these pathways effectively. Preliminary studies have shown promising results in animal models, demonstrating its ability to alleviate symptoms associated with certain neurological conditions.

The compound's stability under various physiological conditions also makes it an attractive candidate for long-term therapeutic use. Unlike some other amine-based drugs that degrade rapidly in the body, (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride exhibits prolonged half-life, allowing for less frequent dosing and improved patient compliance. This characteristic is particularly important for chronic conditions where consistent drug levels are essential for efficacy.

Furthermore, the synthesis of this compound has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to minimize impurities and by-products, ensuring that the final product meets stringent pharmaceutical standards. These advancements in synthetic chemistry have not only improved the availability of (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride but also reduced production costs, making it more accessible for clinical trials and commercialization.

In conclusion, (1-cyclopropylethyl)(2,2,2-trifluoroethyl)amine hydrochloride (CAS No. 1803600-88-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an excellent candidate for further research and development. As our understanding of neurological disorders continues to evolve, compounds like this one will play a crucial role in developing innovative treatments that improve patient outcomes.